Cas no 338419-90-2 (2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone)

2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone is a specialized organic compound featuring a hydrazone linkage between a 2-chloro-6-fluorobenzaldehyde moiety and a 3-oxo-3,4-dihydro-2-quinoxalinyl group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of heterocyclic compounds and pharmacologically active molecules. The presence of both chloro and fluoro substituents enhances its potential for selective functionalization, while the quinoxalinyl hydrazone framework contributes to its utility in coordination chemistry and ligand design. Its well-defined molecular architecture ensures consistency in research applications, particularly in medicinal chemistry and materials science.

2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone structure

338419-90-2 structure

Product Name:2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone

CAS No:338419-90-2

MF:

MW:

CID:4647373

Update Time:2025-06-10

2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-6-FLUOROBENZENECARBALDEHYDE N-(3-OXO-3,4-DIHYDRO-2-QUINOXALINYL)HYDRAZONE
- Benzaldehyde, 2-chloro-6-fluoro-, 2-(3,4-dihydro-3-oxo-2-quinoxalinyl)hydrazone
- 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone

2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C153475-25mg	2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone	338419-90-2		25mg	$ 230.00	2022-06-06
TRC	C153475-50mg	2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone	338419-90-2		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00867533-1g	3-[(E)-2-[(2-Chloro-6-fluorophenyl)methylidene]hydrazin-1-yl]-1,2-dihydroquinoxalin-2-one	338419-90-2	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI72036-1mg	3-[(E)-2-[(2-chloro-6-fluorophenyl)methylidene]hydrazin-1-yl]-1,2-dihydroquinoxalin-2-one	338419-90-2	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI72036-5mg	3-[(E)-2-[(2-chloro-6-fluorophenyl)methylidene]hydrazin-1-yl]-1,2-dihydroquinoxalin-2-one	338419-90-2	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI72036-10mg	3-[(E)-2-[(2-chloro-6-fluorophenyl)methylidene]hydrazin-1-yl]-1,2-dihydroquinoxalin-2-one	338419-90-2	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI72036-500mg	3-[(E)-2-[(2-chloro-6-fluorophenyl)methylidene]hydrazin-1-yl]-1,2-dihydroquinoxalin-2-one	338419-90-2	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI72036-1g	3-[(E)-2-[(2-chloro-6-fluorophenyl)methylidene]hydrazin-1-yl]-1,2-dihydroquinoxalin-2-one	338419-90-2	>90%	1g	$1295.00	2024-04-20

2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone Related Literature

1. Distribution and ecological risk assessment of typical antibiotics in the surface waters of seven major rivers, China†

Environ. Sci.: Processes Impacts, 2021,23, 1088-1100
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
5. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601

Related Categories

Additional information on 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone

Research Brief on 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (CAS: 338419-90-2)

Recent studies have highlighted the significance of 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (CAS: 338419-90-2) in the field of chemical biology and medicinal chemistry. This compound, known for its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents.

The compound's molecular structure, characterized by the presence of a chloro-fluoro-substituted benzene ring and a quinoxaline hydrazone moiety, suggests its potential for diverse biological activities. Recent research has focused on exploring its role as a scaffold for designing inhibitors targeting specific enzymes or receptors implicated in various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key findings from recent studies is the compound's ability to modulate specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone exhibited promising inhibitory activity against certain kinases involved in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions and mechanism of action.

Another area of interest is the compound's potential as an antimicrobial agent. A recent preprint article (2024) reported that this compound and its analogs showed significant activity against drug-resistant bacterial strains. The researchers employed a combination of synthetic chemistry and microbiological assays to evaluate the efficacy and structure-activity relationships (SAR) of these derivatives.

In addition to its biological activities, the synthetic routes for 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone have been optimized in recent years. A 2023 patent application disclosed a novel, high-yield synthesis method that reduces the number of steps and improves the overall efficiency of production. This advancement is particularly relevant for scaling up the compound's production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the further development of this compound. Issues such as solubility, bioavailability, and toxicity profiles need to be addressed through systematic medicinal chemistry optimization. Future research directions may include the design of prodrugs or formulation strategies to enhance the compound's pharmacokinetic properties.

In conclusion, 2-Chloro-6-fluorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (CAS: 338419-90-2) represents a versatile and promising scaffold in medicinal chemistry. Its continued exploration holds potential for the discovery of new therapeutic agents, and ongoing research is expected to further elucidate its applications and optimize its properties for clinical use.